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Compound of Interest

Compound Name: Tetramethylammonium bromide

Cat. No.: B1201502

A Technical Guide to the Safe Handling of
Tetramethylammonium Bromide

This document provides a comprehensive technical guide on the safety, handling, and
emergency procedures for Tetramethylammonium bromide (TMAB). It is intended for
researchers, scientists, and drug development professionals who handle this compound in a
laboratory setting. The information is compiled from various safety data sheets (SDS) to ensure
a thorough overview of potential hazards and mitigation strategies.

Hazard Identification and Classification

Tetramethylammonium bromide is classified as a hazardous substance under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.[1] It is acutely toxic if
ingested and causes significant irritation to the skin, eyes, and respiratory system.[2][3]

Table 1: GHS Classification for Tetramethylammonium Bromide | Hazard Class | Category |
Hazard Statement | Signal Word | Pictogram | | :--- | :--- | :--- | :--- | :--- | | Acute Toxicity, Oral |
Category 2 | H300: Fatal if swallowed[3][4] | Danger |

lrialt text
| | Skin Irritation | Category 2 | H315: Causes skin irritation[2][3] | Warning |

walt text
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| | Eye Irritation | Category 2 | H319: Causes serious eye irritation[2][3] | Warning |
aalt text

| | Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory
irritation[2][3] | Warning |

aalt text
|
Toxicological Profile

The primary toxicological concern is its high acute oral toxicity.[4] Animal studies indicate that
ingestion of small quantities can be fatal.[1] Chronic exposure to the bromide ion can lead to
"bromism," characterized by neurological symptoms such as depression, confusion, and

psychosis.[1]

Table 2: Acute Toxicity Data

Route Species Value Reference
LD50 Oral Rat 50 mg/kg [4]
LD50 Intraperitoneal Rat 24.6 mg/kg [1]

| LD50 Intravenous | Mouse | 1.8 mg/kg [[1] |
Routes of Exposure and Symptoms:

¢ Ingestion: Can be fatal.[4] May cause chemical burns in the mouth and gastrointestinal tract,
followed by nausea and vomiting.[1] Systemic effects of bromide poisoning include
drowsiness, irritability, vertigo, confusion, and coma.[1]

 Inhalation: Causes respiratory irritation.[1][2] Long-term exposure may lead to airway
disease.[1]

» Skin Contact: Causes skin irritation and can produce chemical burns upon direct contact.[1]
[2] Skin absorption may lead to systemic injury, especially if the skin is broken.[1]
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o Eye Contact: Causes serious eye damage, including severe irritation and potential chemical
burns.[1]

Physiological Effects
Exposure Routes

Respiratory
Inhalation g Irritation
Systemic Symptoms (Bromism)
) Chemical Burns,
Skin/Eye Contact Irritation

Systemic Absorption

Vertigo, Ataxia,
Coma

Ingestion

CNS Depression,
Confusion, Hallucinations

Gl Tract Burns,
Vomiting

Click to download full resolution via product page
Caption: Logical flow from exposure routes to physiological effects of TMAB.

Physical and Chemical Properties

TMAB is a white, deliquescent (tends to absorb moisture from the air) crystalline powder.[1] It is
stable under recommended storage conditions.[4]

Table 3: Physical and Chemical Data
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Property Value Reference
Chemical Formula C4H12BrN [4]
Molecular Weight 154.05 g/mol [4]
Appearance White crystalline powder [1][5]

N Soluble in water, alcohol,
Solubility [1]
chloroform, acetone

Stability Stable, but hygroscopic [1][5]
) ) Strong oxidizing agents, strong
Incompatible Materials [1][4]
bases

| Hazardous Decomposition Products | Carbon oxides (CO, CO3), Nitrogen oxides (NOXx),
Hydrogen bromide gas |[1][4] |

Experimental Protocols: Safe Handling and Storage

Strict adherence to safety protocols is mandatory when handling TMAB. A thorough risk
assessment should be conducted before any new procedure involving this chemical.

Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood, to minimize inhalation exposure.[4]

» An eyewash station and safety shower must be readily accessible.[1]

o Eye/Face Protection: Wear a full face-shield or chemical safety goggles conforming to
NIOSH (US) or EN 166 (EU) standards.[1][2][4]

o Skin Protection: Wear impervious protective clothing and gloves.[2] For brief contact, gloves
with a breakthrough time greater than 60 minutes are recommended.[1] Contaminated
gloves must be replaced immediately.[1]

» Respiratory Protection: If dust is generated, a particulate dust filter respirator is required.[1]

e Preparation: Cordon off the work area. Ensure all required engineering controls and PPE are
in place and functional.
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Pre-weighing: If possible, use a ventilated balance enclosure or a fume hood for weighing
and aliquoting the powder to prevent dust generation.[1]

Handling: Handle the chemical with non-sparking tools. Avoid all personal contact, including

inhalation of dust.[1]
Solution Preparation: When dissolving, add the solid slowly to the solvent to avoid splashing.

Post-Handling: Thoroughly wash hands and forearms after handling, even if gloves were
worn.[4] Decontaminate all work surfaces.

Prohibition: Do not eat, drink, or smoke in the area where TMAB is handled or stored.
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Caption: Standard workflow for safely handling Tetramethylammonium bromide.

« Store in a cool, dry, and well-ventilated place.[2][4]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1201502?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201502?utm_src=pdf-body
https://www.echemi.com/sds/tetramethylammoniumbromide-pid_Rock6676.html
https://www.cdhfinechemical.com/images/product/msds/34_1696437357_TETRAMETHYLAMMONIUMBROMIDECASNO64-20-0MSDs.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Keep containers tightly sealed to prevent moisture absorption, as the material is
hygroscopic.[2][5]

o Store locked up or in an area accessible only to authorized personnel.

» Store away from incompatible materials such as strong bases and oxidizing agents.[1][4]
Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Table 4: First Aid Protocols

Exposure Action

URGENT MEDICAL ATTENTION IS
REQUIRED. Call a poison control center
or doctor immediately.[4] Rinse mouth

Ingestion ] . .
with water.[4] Do NOT induce vomiting.[4]
Never give anything by mouth to an
unconscious person.[2]
Move the person to fresh air.[2] If breathing is
Inhalation difficult or has stopped, provide artificial

respiration.[4] Seek medical attention.[5]

Immediately flush the skin with large amounts of
) water for at least 15 minutes, using a safety
Skin Contact . . .
shower if available.[1] Remove all contaminated

clothing.[1] Seek medical attention.[5]

| Eye Contact | Immediately hold eyelids apart and flush the eye continuously with running
water for at least 15 minutes.[1] Ensure complete irrigation of the eye.[1] Remove contact
lenses if present and easy to do.[2] Seek immediate medical attention. |

All personnel involved in spill cleanup must wear appropriate PPE as described in Section 4.2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tetramethylammonium bromide safety data sheet and
handling precautions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201502#tetramethylammonium-bromide-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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